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Compound of Interest
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Cat. No.: B1666834

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aldoxycarb, also known as aldicarb sulfone, is a carbamate pesticide and a major metabolite
of aldicarb.[1][2] It is a systemic insecticide and nematicide effective against a variety of
sucking pests.[2][3] This document provides an in-depth technical overview of aldoxycarb,
including its chemical and physical properties, toxicological profile, mechanism of action,
metabolic pathways, and environmental fate. Detailed experimental protocols for its analysis,
toxicity assessment, and enzymatic inhibition assays are provided to support research and
development activities.

Chemical and Physical Properties

Aldoxycarb is a white crystalline solid with a slightly sulfurous odor.[1][2] It is highly soluble in
water, which contributes to its potential for mobility in soil and leaching into groundwater.[4][5]
Key chemical and physical properties are summarized in the table below.
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Property Value Reference
CAS Registry Number 1646-88-4 [1]
Molecular Formula C7H14N204S [2]
Molecular Weight 222.26 g/mol [2]
2-methyl-2-
IUPAC Name (methylsulfonyl)propanal O- [6]
[(methylamino)carbonylJoxime
Aldicarb sulfone, Standak,
Synonyms [1112]

Sulfocarb, UC 21865

Physical State

White crystalline powder at
20°C

[1]

Melting Point

140-142 °C

[1]

Vapor Pressure

9 x 107> mm Hg at 25°C

[1]

Water Solubility

10 g/L (10,000 mg/L) at 25°C

[2]7]

Density

1.35 g/cm? at 20°C

[1]

Toxicology

Aldoxycarb exhibits high acute mammalian toxicity and is classified as a Toxicity Category |

substance.[1] Its primary mechanism of toxicity is the reversible inhibition of

acetylcholinesterase (AChE), an enzyme critical for nerve function.[8][9]

Acute Toxicity Data
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Species Route LD50/LC50 Toxicity Reference
Category
Rat Oral 21.4 mg/kg I [1]
Rat Dermal 1000 mg/kg I [1]
Rat Inhalation 0.209 mg/L Il [1]
Mallard Duck Oral 33.5 mg/kg - [1]
Bobwhite Quail Dietary 5,706 ppm - [1]
Rainbow Trout - 42.0 ppm - [1]
Bluegill Sunfish - 53.0 ppm - [1]
Daphnia - 0.176 ppb - [1]

Other Toxicological Endpoints

Dermal Irritation: Non-irritating (Toxicity Category I1)[1]

Eye Irritation: Non-irritating (Toxicity Category 1V)[1]

Neurotoxicity: Not an acute delayed neurotoxic agent at doses up to 250 mg/kg.[1]

Oncogenicity: Studies in rats and mice were negative for oncogenic effects at levels up to 9.6

mg/kg/day.[1]

Teratogenicity: Studies in rats and rabbits were negative for teratogenic effects at levels up to

9.6 mg/kg.[1]

Reproduction: No effects on reproduction were observed at levels up to 9.6 mg/kg.[1]

Mutagenicity: Studies have shown that aldoxycarb is not a mutagen.[1]

Mechanism of Action: Cholinesterase Inhibition

Aldoxycarb, like other carbamate pesticides, exerts its toxic effects by inhibiting the enzyme

acetylcholinesterase (AChE).[4][8] AChE is responsible for the hydrolysis of the
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neurotransmitter acetylcholine (ACh) at cholinergic synapses.[8]

The inhibition of AChE by aldoxycarb is a reversible process involving the carbamoylation of
the serine hydroxyl group in the active site of the enzyme.[8][9] This prevents ACh from binding
and being degraded, leading to an accumulation of ACh in the synaptic cleft.[8] The continuous
stimulation of cholinergic receptors results in a range of symptoms, including hyper-salivation,
lacrimation, muscle twitching, paralysis, and ultimately, death due to respiratory failure.[1][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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